Cas no 2060043-85-6 ({2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride)

{2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis and pharmaceutical development. Its cyclopropyl and imidazopyridine moieties contribute to its reactivity, enabling selective functionalization in the construction of complex heterocyclic frameworks. The methanesulfonyl chloride group offers a reactive handle for nucleophilic substitution, facilitating the introduction of sulfonamide or sulfonate functionalities. This compound is particularly valuable in medicinal chemistry for the design of biologically active molecules, owing to its potential to enhance binding affinity and metabolic stability. High purity and consistent reactivity make it suitable for precision applications in research and industrial settings.
{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride structure
2060043-85-6 structure
Product Name:{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride
CAS No:2060043-85-6
MF:C11H15ClN2O2S
MW:274.767000436783
MDL:MFCD30498544
CID:5163794
PubChem ID:125453793
Update Time:2025-05-22

{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-3-methanesulfonyl chloride, 2-cyclopropyl-5,6,7,8-tetrahydro-
    • {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride
    • MDL: MFCD30498544
    • Inchi: 1S/C11H15ClN2O2S/c12-17(15,16)7-9-11(8-4-5-8)13-10-3-1-2-6-14(9)10/h8H,1-7H2
    • InChI Key: PTVPDYVMTBCLDB-UHFFFAOYSA-N
    • SMILES: C12=NC(C3CC3)=C(CS(Cl)(=O)=O)N1CCCC2

{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride Pricemore >>

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Additional information on {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanesulfonyl chloride

Comprehensive Overview of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2060043-85-6)

The compound {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2060043-85-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyridine core and cyclopropyl substituent, serves as a critical intermediate in the synthesis of biologically active compounds. Its methanesulfonyl chloride moiety further enhances its reactivity, making it a valuable building block for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride has surged, driven by the growing interest in targeted therapies and precision medicine. Researchers are particularly intrigued by its potential applications in modulating kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology. The compound's structural features align with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS No. 2060043-85-6 exemplifies the convergence of scaffold hopping and bioisosteric replacement—two techniques frequently searched in academic databases. Its imidazo[1,2-a]pyridine scaffold is known for improving pharmacokinetic properties, such as metabolic stability and membrane permeability, addressing common challenges highlighted in ADME/Tox studies. These attributes make it a compelling subject for publications in journals focusing on medicinal chemistry optimization.

The compound's relevance extends to high-throughput screening (HTS) libraries, where its structural diversity complements efforts to identify lead compounds against emerging therapeutic targets. Discussions in forums and research communities often link such molecules to AI-assisted molecular docking, reflecting the industry's shift toward computational-aided design. Notably, the cyclopropyl group in this context is frequently explored for its ability to fine-tune ligand-receptor interactions, a subtopic trending in structure-activity relationship (SAR) analyses.

Quality control and analytical characterization of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl chloride typically involve advanced techniques like LC-MS and NMR spectroscopy, which are routinely searched by synthetic chemists troubleshooting purification steps. The compound's stability under various conditions is also a point of investigation, aligning with FAQs about reagent handling in organic synthesis workflows.

In summary, CAS No. 2060043-85-6 represents a nexus of innovation in modern drug discovery, bridging traditional synthetic methods with cutting-edge computational approaches. Its multifaceted applications—from hit-to-lead optimization to proteolysis-targeting chimera (PROTAC) development—underscore its importance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a testament to the evolving synergy between chemistry and technology.

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